6,7-Diiodo-2,3-dihydrobenzo[b][1,4]dioxine

• IUPAC Name: 6,7-diiodo-2,3-dihydro-1,4-benzodioxine
• InChI: InChI=1S/C8H6I2O2/c9-5-3-7-8(4-6(5)10)12-2-1-11-7/h3-4H,1-2H2
• InChI Key: ZLFKBNAGGCAGAD-UHFFFAOYSA-N
• Canonical SMILES: C1COC2=CC(=C(C=C2O1)I)I
• Molecular Formula: C8H6I2O2
• DSSTOX Substance ID: DTXSID40565380
• Molecular Weight: 387.94 g/mol
• CAS No.: 155303-91-6

Description

6,7-Diiodo-2,3-dihydrobenzo[b][1,4]dioxine (DIDO) is an organoiodine compound with a wide range of applications in scientific research. It is a synthetic compound that is widely used for its biochemical and physiological effects, as well as its ability to be used in laboratory experiments.

Scientific Research Applications

Synthesis and Chemical Properties

• A study by Irshad (2018) discusses the synthesis of N-aryl-2,3-dihydrobenzo[1,4]dioxine-6-sulfonamide derivatives, highlighting the structural investigation using techniques like FT-IR, NMR, and Mass Spectrometry. This research provides insights into the chemical synthesis and properties of compounds related to 6,7-Diiodo-2,3-dihydrobenzo[b][1,4]dioxine (Irshad, 2018).

Pharmacological Potential

• Abbasi et al. (2016) investigated the antibacterial potential of N-substituted sulfonamides bearing benzodioxane moiety, which is structurally related to this compound. Their research indicated potent therapeutic potential against various bacterial strains (Abbasi et al., 2016).

Antimicrobial and Anti-inflammatory Activities

• Hema et al. (2020) focused on the synthesis of N-(4-bromobenzylidene)-2,3-dihydrobenzo[b][1,4]dioxin-6-amine and its evaluation for anti-inflammatory activity. The compound exhibited promising inhibition against specific enzymes compared to standard treatments (Hema et al., 2020).

Novel Synthesis Techniques

• Gabriele et al. (2006) reported a new synthesis method for 2,3-dihydrobenzo[1,4]dioxine derivatives, demonstrating significant stereoselectivity in the process. This study contributes to the understanding of advanced synthesis techniques related to benzodioxine derivatives (Gabriele et al., 2006).

Antibacterial and Antifungal Investigations

• Shinde et al. (2021) conducted a combined experimental and computational study on tri-fluorinated chalcones derived from 1-(2,3-dihydrobenzo[b][1,4]dioxin-6-yl)ethan-1-one. The study included antimicrobial screening and computational investigation, revealing insights into the chemical behavior and antimicrobial activity of these compounds (Shinde et al., 2021).

Future Directions

The use of dialkyl carbonates (DACs) as green reagents and solvents for the synthesis of several 5- and 6-membered heterocycles, including 2,3-dihydrobenzo[b][1,4]dioxine derivatives, has been highlighted. This suggests potential future directions for the green synthesis of compounds like 6,7-Diiodo-2,3-dihydrobenzo[b][1,4]dioxine.

Mechanism of Action

Mode of Action

It is known that similar compounds can interact with their targets through various mechanisms, such as binding to receptors or enzymes, which can lead to changes in cellular processes .

Pharmacokinetics

Therefore, the impact of these properties on the bioavailability of the compound is currently unknown .

Action Environment

The influence of environmental factors on the action, efficacy, and stability of 6,7-Diiodo-2,3-dihydrobenzo[b][1,4]dioxine is currently unknown . Factors such as temperature, pH, and the presence of other molecules could potentially affect the action of the compound.